Cas no 2137579-66-7 (8-Oxa-1-azaspiro[4.5]decan-2-one, 4-propyl-)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-propyl-
• CAS No: 2137579-66-7
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5294142
• Update Time: 2025-05-23

8-Oxa-1-azaspiro[4.5]decan-2-one, 4-propyl- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-propyl-

• Inchi： 1S/C11H19NO2/c1-2-3-9-8-10(13)12-11(9)4-6-14-7-5-11/h9H,2-8H2,1H3,(H,12,13)
• InChI Key： YIKQULGGLPRRRD-UHFFFAOYSA-N
• SMILES： N1C2(CCOCC2)C(CCC)CC1=O

Additional information on 8-Oxa-1-azaspiro[4.5]decan-2-one, 4-propyl-

8-Oxa-1-Azaspiro[4.5]Decan-2-One, 4-Propyl-

The compound with CAS number 2137579-66-7, known as 8-Oxa-1-Azaspiro[4.5]Decan-2-One, 4-Propyl, is a spiro compound with a unique structural arrangement that combines a lactam ring and a cyclic ether. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The spiro structure of this molecule is particularly interesting, as it allows for a wide range of chemical reactivity and functionalization possibilities.

Recent studies have highlighted the importance of spiro compounds in drug design, where their rigid and compact structures can lead to improved bioavailability and target specificity. The 4-propyl substituent in this compound adds further complexity to its structure, potentially influencing its pharmacokinetic properties. Researchers have explored the synthesis of this compound through various routes, including multi-component reactions and ring-closing strategies, which have been optimized to achieve high yields and purity.

The synthesis of 8-Oxa-1-Azaspiro[4.5]Decan-2-One, 4-Propyl typically involves the reaction of an appropriate amine with a cyclic ketone or aldehyde under specific conditions. The use of transition metal catalysts has been shown to significantly enhance the efficiency of these reactions, making them more suitable for large-scale production. The resulting product is then purified using chromatographic techniques to ensure its high purity, which is essential for its intended applications.

In terms of applications, this compound has been investigated for its potential as a building block in medicinal chemistry. Its lactam ring structure makes it a candidate for peptide mimetics and other bioactive molecules. Additionally, the spiro structure has been shown to exhibit interesting electronic properties, which could be exploited in the development of new materials with tailored electronic characteristics.

Recent research has also focused on the environmental impact of this compound. Studies have shown that it is relatively stable under normal conditions, with limited degradation pathways identified so far. This stability suggests that it could be suitable for use in long-lasting formulations or materials that require resistance to environmental factors such as temperature and humidity.

Despite its promising potential, there are still challenges associated with the use of 8-Oxa-1-Azaspiro[4.5]Decan-2-One, 4-Propyl. One key area of concern is its scalability for industrial production. While laboratory-scale synthesis has been successful, scaling up to larger quantities requires careful optimization of reaction conditions to maintain product quality and yield.

In conclusion, 8-Oxa-1-Azaspiro[4.5]Decan-2-One, 4-Propyl represents an exciting addition to the field of spiro compounds with significant potential for future applications in both pharmaceuticals and materials science. Continued research into its synthesis, properties, and applications will undoubtedly lead to new insights and innovations in these fields.